(R)-3-(5-Nitro-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C14H19N3O4S
• Molecular Weight: 325.39 g/mol
• IUPAC Name: tert-butyl (3R)-3-(5-nitropyridin-2-yl)sulfanylpyrrolidine-1-carboxylate
• InChI: InChI=1S/C14H19N3O4S/c1-14(2,3)21-13(18)16-7-6-11(9-16)22-12-5-4-10(8-15-12)17(19)20/h4-5,8,11H,6-7,9H2,1-3H3/t11-/m1/s1
• InChI Key: NNPAZAORSOSARV-LLVKDONJSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@H](C1)SC2=NC=C(C=C2)[N+](=O)[O-]
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)SC2=NC=C(C=C2)[N+](=O)[O-]

Description

(R)-3-(5-Nitro-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is a chiral pyrrolidine derivative featuring a tert-butyl carbamate protecting group and a 5-nitro-pyridinylsulfanyl substituent at the 3-position of the pyrrolidine ring. Its molecular formula is C₁₄H₁₉N₃O₄S, with a molar mass of 325.38 g/mol . The compound is structurally characterized by the electron-withdrawing nitro group on the pyridine ring, which enhances its reactivity in substitution or coupling reactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a broader class of pyrrolidine-1-carboxylic acid tert-butyl esters with sulfanyl-linked heterocyclic substituents.

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent(s)	CAS Number
(R)-3-(5-Nitro-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	C₁₄H₁₉N₃O₄S	325.38	5-Nitro-pyridin-2-ylsulfanyl	-
(R)-3-(4-Chloro-5-methyl-pyrimidin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	C₁₄H₂₀ClN₃O₂S	329.85	4-Chloro-5-methyl-pyrimidin-2-ylsulfanyl	1354000-65-9
(R)-3-(5-Nitro-benzooxazol-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	C₁₇H₂₀N₄O₅S	392.43	5-Nitro-benzooxazol-2-ylsulfanyl	1421049-03-7
(R)-3-(2-Hydroxy-ethylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	C₁₁H₂₁NO₃S	259.35	2-Hydroxy-ethylsulfanyl	1353995-69-3
(S)-3-(2-Hydroxy-ethylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	C₁₁H₂₁NO₃S	259.35	2-Hydroxy-ethylsulfanyl (S-configuration)	1354001-09-4

Structural and Electronic Differences

Heterocyclic Substituents: The 5-nitro-pyridinyl group in the target compound introduces strong electron-withdrawing effects, enhancing electrophilic reactivity compared to the 4-chloro-5-methyl-pyrimidinyl analog (less electron-deficient due to methyl substitution) .

Steric and Stereochemical Variations :

• The hydroxy-ethylsulfanyl analogs () lack aromatic substituents but feature a polar hydroxyl group, improving aqueous solubility. The R vs. S stereochemistry in these compounds could lead to divergent binding affinities in chiral environments, as seen in enantioselective drug interactions.

Molecular Weight and Solubility :

• The target compound (325.38 g/mol) is heavier than the hydroxy-ethylsulfanyl derivatives (259.35 g/mol), suggesting lower solubility in polar solvents. The nitro group may further reduce solubility compared to halogenated analogs (e.g., chloro-pyrimidinyl derivative in ).